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The term "RI-61" lacks a singular, universally recognized definition within the scientific

community, leading to ambiguity in the development of specific assays and protocols. Research

across various fields reveals "RI-61" as a designation in contexts ranging from neuroscience

and plant genetics to medical diagnostics and industrial standards. This report clarifies the

diverse applications of "RI-61" and underscores the necessity of precise terminology in

scientific communication.

Diverse Interpretations of "RI-61"
Investigations into scientific literature and resources have identified several distinct meanings

associated with "RI-61":

Neuroscience: Recurrent Inhibition (RI) In the field of neuroscience, "RI" refers to recurrent

inhibition, a neuronal circuit mechanism. While the number "61" appears in citations within

research papers discussing this topic, it does not denote a specific, standardized assay.[1]

Plant Genetics: Recombinant Inbred Line (RI-61) In soybean genetics, "RI-61" designates a

specific recombinant inbred line used in genetic mapping studies to identify genes, such as

those for disease resistance.[2]

Medical Diagnostics: Responder Index (RI) In the clinical study of IgG4-related disease, "RI"

is used as an abbreviation for "Responder Index," a scoring system to assess disease

activity. Again, "61" appears as a citation number in related publications, not as part of the

metric's name.[3]
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Biosensing: Refractive Index (RI) In the development of optical biosensors, "RI" stands for

refractive index. The number "61" is found as a citation in papers discussing this principle.[4]

[5]

Industrial Metrology: OIML RI 61 The International Organization of Legal Metrology (OIML)

has a recommendation designated as "RI 61," which pertains to automatic gravimetric filling

machines.[6]

The Path Forward: A Need for Clarification
The multifaceted nature of the term "RI-61" makes it impossible to develop a detailed

application note and protocol without further clarification. To proceed with the user's request for

assay development and validation, it is crucial to identify the specific scientific context and the

particular entity to which "RI-61" refers.

Therefore, we request the user to provide additional details to specify which "RI-61" is of

interest.

Once the exact subject is identified, a comprehensive and accurate application note, complete

with detailed protocols, data presentation, and workflow diagrams, can be generated to meet

the needs of researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. f1000research-files.f1000.com [f1000research-files.f1000.com]

2. apsjournals.apsnet.org [apsjournals.apsnet.org]

3. mdpi.com [mdpi.com]

4. ddd.uab.cat [ddd.uab.cat]

5. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://ddd.uab.cat/pub/artpub/2016/212907/prooptbio_a2016v80p177.pdf
https://www.researchgate.net/publication/328166343_Single_step_mould-free_fabrication_of_polymer_optical_waveguides_for_localized_surface_plasmon_resonance_based_sensing_platform
https://www.oiml.org/en/publications/oiml-bulletin/pdf/1988-bulletin-113.pdf
https://www.benchchem.com/product/b1680615?utm_src=pdf-body
https://www.benchchem.com/product/b1680615?utm_src=pdf-body
https://www.benchchem.com/product/b1680615?utm_src=pdf-body
https://www.benchchem.com/product/b1680615?utm_src=pdf-custom-synthesis
https://f1000research-files.f1000.com/manuscripts/9443/86e4ad4b-ec80-4b4c-9630-f02bfc568679_8774_-_bert_tuk.pdf?doi=10.12688/f1000research.8774.1&gtmKey=GTM-PCBS9JK&immUserUrl=https%3A%2F%2Ff1r-proxy.f1krdev.com%2Feditor%2Fmember%2Fshow%2F&otid=1bc074d1-3db4-47ed-9f80-df1a4a3f2ab4&s3BucketUrl=https%3A%2F%2Ff1000research-files.f1000.com&submissionUrl=%2Ffor-authors%2Fpublish-your-research&transcendEnv=cm&transcendId=ef49a3f1-d8c1-47d6-88fc-50e41130631f&numberOfBrowsableCollections=72&numberOfBrowsableInstitutionalCollections=6&numberOfBrowsableGateways=49
https://apsjournals.apsnet.org/doi/pdf/10.1094/MPMI.2003.16.9.817
https://www.mdpi.com/1422-0067/24/18/13735
https://ddd.uab.cat/pub/artpub/2016/212907/prooptbio_a2016v80p177.pdf
https://www.researchgate.net/publication/328166343_Single_step_mould-free_fabrication_of_polymer_optical_waveguides_for_localized_surface_plasmon_resonance_based_sensing_platform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. oiml.org [oiml.org]

To cite this document: BenchChem. [Unraveling "RI-61": A Multifaceted Term Across
Scientific Disciplines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680615#ri-61-assay-development-and-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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